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Compound of Interest

Compound Name: Phyllalbine

Cat. No.: B000082

An In-depth Technical Guide to the Physical and Chemical Properties of Phyllalbine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phyllalbine is a tropane alkaloid identified in plants of the Convolvulus genus, notably
Convolvulus subhirsutus. As a member of a class of biologically active compounds, a thorough
understanding of its physical and chemical properties is essential for ongoing research and
potential therapeutic development. This guide provides a comprehensive overview of the
known physicochemical characteristics of Phyllalbine, details on its isolation and
characterization, and insights into its potential mechanism of action. While extensive data on its
biological activities are still emerging, this document consolidates the currently available
information to serve as a foundational resource for the scientific community.

Chemical and Physical Properties

Phyllalbine, a tropane alkaloid, presents as a cream-white powder in its pure form.[1][2] Its
chemical structure is formally described as (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 4-hydroxy-
3-methoxybenzoate, also known by its synonym, Vanilloyltropine.[3][4]

Tabulated Physical and Chemical Data

The following table summarizes the key quantitative data for Phyllalbine, facilitating easy
reference and comparison.
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Property Value Source(s)

Molecular Formula C16H21NOa [L1[31[41[5]16]

Molecular Weight 291.34 g/mol [11[3]14116]
(8-methyl-8-

IUPAC Name azabicyclo[3.2.1]octan-3-yl) 4- [3]

hydroxy-3-methoxybenzoate

CAS Number 4540-25-4 [1][4][6]
Appearance Cream-white powder [1][2]
Melting Point 209-210 °C [1]
N Soluble in ethanol and
Solubility [1]
methanol
Optical Activity [a]D22 +0° [1]

Spectroscopic Data

Detailed spectroscopic data for Phyllalbine, including *H-NMR, 13C-NMR, Mass Spectrometry,
and IR spectroscopy, are not widely available in publicly accessible databases. The original
characterization by Sharapova et al. in 1980 may contain this information, but the full text is not
readily available. Researchers are advised to perform their own spectroscopic analysis upon
isolation or acquisition of a sample. General principles for interpreting such data for alkaloids
are provided in the experimental protocols section.

Experimental Protocols

This section details the methodologies for key experiments related to the isolation and
characterization of Phyllalbine.

Isolation of Phyllalbine from Convolvulus subhirsutus

The following is a general protocol for the extraction and isolation of tropane alkaloids from
plant material, which can be adapted for Phyllalbine.
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Objective: To isolate Phyllalbine from the dried and powdered aerial parts of Convolvulus
subhirsutus.

Materials:

» Dried, powdered Convolvulus subhirsutus plant material
e Methanol

e 10% Acetic acid

e Ammonia solution

e Chloroform

e Sodium sulfate (anhydrous)

« Silica gel for column chromatography

o Appropriate solvents for chromatography (e.g., chloroform-methanol mixtures)
e Rotary evaporator

o Chromatography column

e TLC plates and developing chamber

e UV lamp

Procedure:

o Extraction: Macerate the powdered plant material with methanol for 72 hours at room
temperature. Filter the extract and concentrate it under reduced pressure using a rotary
evaporator to obtain a crude methanolic extract.

» Acid-Base Extraction: Dissolve the crude extract in 10% acetic acid and filter. Basify the
acidic solution with ammonia solution to a pH of 9-10. Extract the alkaloids with chloroform
multiple times.
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 Purification: Combine the chloroform extracts and dry over anhydrous sodium sulfate. Filter
and concentrate the chloroform extract to obtain a crude alkaloid mixture.

o Chromatographic Separation: Subject the crude alkaloid mixture to column chromatography
on silica gel. Elute the column with a gradient of chloroform and methanol. Monitor the
fractions using Thin Layer Chromatography (TLC).

« |solation: Combine the fractions containing Phyllalbine (as identified by comparison with a
reference standard on TLC) and concentrate to yield the isolated compound.

o Recrystallization: Further purify the isolated Phyllalbine by recrystallization from a suitable
solvent system (e.g., methanol/ether) to obtain a pure crystalline solid.

Determination of Melting Point

Objective: To determine the melting point of isolated Phyllalbine.

Materials:

Purified Phyllalbine sample

Melting point apparatus (capillary method)

Capillary tubes (sealed at one end)

Thermometer

Procedure:

Ensure the Phyllalbine sample is completely dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a rate of 10-15 °C per minute initially.

As the temperature approaches the expected melting point (around 200 °C), reduce the
heating rate to 1-2 °C per minute to allow for accurate determination.
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e Record the temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes a clear liquid. This range is the melting point. For
Phyllalbine, this is expected to be 209-210 °C.[1]

Spectroscopic Analysis Protocols

The following are general guidelines for the spectroscopic analysis of a purified sample of
Phyllalbine.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Dissolve a 5-10 mg sample of Phyllalbine in a suitable deuterated solvent (e.g., CDCls or
MeOD).

o Acquire *H-NMR and 3C-NMR spectra using a high-field NMR spectrometer.

o Process the data to identify chemical shifts (&), coupling constants (J), and integration
values to elucidate the molecular structure.

e Mass Spectrometry (MS):

o Introduce a small amount of the sample into the mass spectrometer via a suitable
ionization method (e.g., Electrospray lonization - ESI).

o Obtain the mass spectrum to determine the molecular weight from the molecular ion peak
(IM+H]* or [M]*).

o Perform fragmentation analysis (MS/MS) to aid in structural elucidation.
« Infrared (IR) Spectroscopy:

o Prepare a sample by either creating a KBr pellet or as a thin film.

o Obtain the IR spectrum using an FTIR spectrometer.

o ldentify characteristic absorption bands for functional groups present in Phyllalbine, such
as O-H, C-H, C=0, and C-O stretches.
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Potential Mechanism of Action and Signaling
Pathways

While direct studies on the mechanism of action of Phyllalbine are limited, its structural
similarity to other tropane alkaloids and the known activity of co-isolated compounds from
Convolvulus species provide valuable insights. Convolamine, another alkaloid from
Convolvulus subhirsutus, has been identified as a positive modulator of the sigma-1 receptor.
The sigma-1 receptor is a chaperone protein located at the endoplasmic reticulum-
mitochondrion interface that plays a crucial role in cellular signaling and stress responses.

Given the structural similarities, it is plausible that Phyllalbine may also interact with the
sigma-1 receptor. The following diagram illustrates a generalized signaling pathway involving
the sigma-1 receptor, which could be a potential pathway modulated by Phyllalbine.
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Potential Signaling Pathway of Phyllalbine via Sigma-1 Receptor.

Experimental Workflow for Characterization

The logical flow for the comprehensive characterization of Phyllalbine is outlined in the
following diagram.
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Workflow for the Isolation and Characterization of Phyllalbine.

Conclusion
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Phyllalbine is a tropane alkaloid with a defined chemical structure and several known physical
properties. While its biological activity and mechanism of action are not yet fully elucidated, its
structural relationship to other bioactive compounds suggests it is a promising candidate for
further pharmacological investigation. This guide provides a solid foundation for researchers by
consolidating the available data and outlining standardized protocols for its study. The
significant gap in publicly available spectroscopic data highlights an area where further
research is critically needed to advance our understanding of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The sigma-1 receptor: roles in neuronal plasticity and disease - PMC
[pmc.ncbi.nlm.nih.gov]

o 2. researchgate.net [researchgate.net]

o 3. Structure elucidation of chlorophyll catabolites (phyllobilins) by ESI-mass spectrometry—
Pseudo-molecular ions and fragmentation analysis of a nonfluorescent chlorophyll catabolite
(NCC) - PMC [pmc.ncbi.nim.nih.gov]

o 4. researchgate.net [researchgate.net]
e 5. mdpi.com [mdpi.com]
e 6. Sigma-1 receptor - Wikipedia [en.wikipedia.org]

« To cite this document: BenchChem. [Physical and chemical properties of Phyllalbine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b000082#physical-and-chemical-properties-of-
phyllalbine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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